OLIVE OIL PEG-6 ESTERS
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Description
Olive Oil PEG-6 Esters is a synthetic compound that is a product of the transesterification of Olive Oil and Polyethylene Glycol (PEG) with an average of 6 molecular units . It is classified as a PEG/PPG, Ethoxylated compound, Glycol, and Synthetic polymer . It is primarily used as an emollient in cosmetic products, where it softens and smooths the skin .
Synthesis Analysis
The synthesis of this compound involves the transesterification of olive oil and PEG6 . In a similar process, polyglycerol-2 stearic acid esters were synthesized by the enzymatic esterification of polyglycerol-2 and stearic acid using the immobilized lipase Novozym 435 as a biocatalyst in a solvent-free system .
Molecular Structure Analysis
The molecular structure of this compound involves the combination of olive oil and polyethylene glycol (PEG). The number “6” in PEG-6 refers to the average number of molecular units -CH2-CH2-O- .
Chemical Reactions Analysis
The chemical reactions involved in the formation of this compound primarily include the transesterification of olive oil and PEG6 . The reaction conditions, such as temperature, reactant ratio, and enzyme loading, are finely optimized .
Physical and Chemical Properties Analysis
This compound is a viscous liquid that is clear above 30°C . It is slightly soluble in water, and its solubility increases with the increase of EO number . It is stable but can be easily oxidized . Under strong acid or strong alkali conditions, it can be easily hydrolyzed .
Mechanism of Action
Properties
CAS No. |
103819-46-1 |
---|---|
Molecular Formula |
C7H10O |
Molecular Weight |
0 |
Origin of Product |
United States |
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